3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine
Overview
Description
Scientific Research Applications
Anticancer Agents
Thiophene derivatives have been utilized as raw materials in the synthesis of anticancer agents . The presence of the thiophene moiety within the structure of 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine suggests potential applications in cancer treatment research. Its structural framework could be explored for the development of novel chemotherapeutic agents, particularly targeting specific cancer cell lines through selective cytotoxicity.
Anti-Atherosclerotic Agents
The compound’s thiophene component is also used in the synthesis of anti-atherosclerotic agents . Atherosclerosis is a condition characterized by the hardening and narrowing of the arteries due to plaque buildup. Research into the use of thiophene derivatives could lead to new treatments that prevent or reverse the progression of this cardiovascular disease.
Metal Complexing Agents
Thiophene derivatives act as metal complexing agents . 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could be investigated for its ability to form complexes with various metals. These complexes can have diverse applications, including catalysis in organic reactions, as well as in the design of new materials with unique electronic and optical properties.
Development of Insecticides
The structural attributes of thiophene are advantageous in the development of insecticides . The compound could be a precursor or an active ingredient in the formulation of insecticides that target specific pests, offering a more environmentally friendly alternative to traditional pesticides.
Kinase Inhibition
Kinases are enzymes that play a crucial role in the regulation of various cellular processes. Thiophene derivatives have shown potential in inhibiting kinase activity . Therefore, 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could be valuable in the development of kinase inhibitors, which are important in the treatment of diseases like cancer and inflammatory disorders.
Antimicrobial Activity
The antimicrobial properties of thiophene derivatives make them candidates for the development of new antibiotics . Research into 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine could contribute to the fight against antibiotic-resistant bacteria by providing a new class of antimicrobial agents.
Material Science Applications
Thiophene and its derivatives are significant in material science due to their conductive properties . The subject compound could be used in the creation of conductive polymers, which are essential for the development of electronic devices, including sensors and solar cells.
Neuropharmacological Agents
Given the therapeutic importance of thiophene derivatives in neuropharmacology, including anti-anxiety and anti-psychotic effects , 3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine might be explored for its potential use in the treatment of neurological disorders.
Mechanism of Action
Thiophenes
are a class of heterocyclic compounds that contain a ring of four carbon atoms and one sulfur atom . They are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . Thiophenes have been reported to exhibit anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .
properties
IUPAC Name |
3-(3-thiophen-2-ylpropyl)-1,2-oxazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c11-10-7-8(12-13-10)3-1-4-9-5-2-6-14-9/h2,5-7H,1,3-4,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKPXHDZGGCTGBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCCC2=NOC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(Thiophen-2-yl)propyl]-1,2-oxazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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